3,5-Dichloro-N-(cyanomethyl)benzamide
Description
3,5-Dichloro-N-(cyanomethyl)benzamide is a benzamide derivative featuring a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and a cyanomethyl group (–CH₂CN) attached to the amide nitrogen. Its molecular formula is C₉H₆Cl₂N₂O, with a molecular weight of 231.07 g/mol.
Properties
CAS No. |
100479-58-1 |
|---|---|
Molecular Formula |
C9H6Cl2N2O |
Molecular Weight |
229.06 g/mol |
IUPAC Name |
3,5-dichloro-N-(cyanomethyl)benzamide |
InChI |
InChI=1S/C9H6Cl2N2O/c10-7-3-6(4-8(11)5-7)9(14)13-2-1-12/h3-5H,2H2,(H,13,14) |
InChI Key |
JJWBJARZFGFYJE-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C=C1Cl)Cl)C(=O)NCC#N |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)C(=O)NCC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 3,5-Dichloro-N-(cyanomethyl)benzamide with structurally related benzamide derivatives, emphasizing substituent variations, physicochemical properties, and applications:
¹Exact references for the target compound are absent in the evidence; inferences drawn from structural analogs.
Key Observations:
Substituent Effects on Bioactivity: Propyzamide and its analogs (e.g., 3,5-Dichloro-N-(2-methylbut-3-yn-2-yl)benzamide) demonstrate that bulky alkyne substituents (e.g., dimethylpropynyl) enhance herbicidal activity by disrupting microtubule dynamics in plants .
Physicochemical Properties :
- Lipophilicity : Compounds with trifluoromethyl groups (e.g., 3,5-Dichloro-N-[3-(trifluoromethyl)phenyl]benzamide) exhibit higher logP values, favoring membrane permeability .
- Solubility : Hydroxyl-substituted derivatives (e.g., N-(3,5-Dichloro-2-hydroxyphenyl)-2-hydroxybenzamide) show improved aqueous solubility due to hydrogen-bonding capacity .
Synthetic Relevance :
- Many analogs (e.g., pyrazole carboxamides in ) are synthesized via carbodiimide-mediated coupling (EDCI/HOBt), suggesting shared synthetic routes for benzamide derivatives .
Notes
- Structural-Activity Relationships (SAR) : The amide nitrogen’s substituent critically determines biological function. Bulky groups (e.g., dimethylpropynyl) enhance herbicidal activity, while polar groups (e.g., –CN, –OH) may optimize pharmacokinetics in drug design.
- Stability Considerations: The cyanomethyl group’s electron-withdrawing nature may render the compound susceptible to hydrolysis under basic conditions, necessitating formulation adjustments for agrochemical use.
- Regulatory and Safety Profiles : Propyzamide’s classification under UN3077/171 highlights environmental risks, suggesting analogous compounds may require similar handling protocols .
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